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Possibility 1: ES-072 as a Hydrogen Peroxide-
Based Cleaner
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Compound of Interest

Compound Name: ES-072

Cat. No.: B15613332

This section outlines the disposal procedures for "ES72 - HYDROGEN PEROXIDE G/P
CLEANER," a substance classified as a Category 2 eye irritant.[1] The primary active
ingredient is hydrogen peroxide, which must be handled according to its concentration.

Data on Hydrogen Peroxide Disposal

The appropriate disposal method for hydrogen peroxide solutions is contingent upon their

concentration.
Concentration Range Disposal Method Regulatory Considerations
May often be poured down the  Verify with local wastewater
Low Concentration (<3%) drain with copious amounts of treatment regulations before

cold water. drain disposal.[1]

Governed by federal, state,
Must be treated as hazardous
o and local hazardous waste
) ) waste. This involves ] )
High Concentration (>8%) o ) regulations.[1] Never dispose
neutralization or collection for ) ]
) ) of high concentrations down
professional disposal. o
the drain without treatment.

Experimental Protocol: Neutralization of Hydrogen
Peroxide Solution
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For laboratory quantities of hydrogen peroxide solutions that cannot be disposed of directly,
chemical neutralization is a common and effective treatment method. This protocol describes
the use of sodium metabisulfite, a common reducing agent.

Materials:

e Hydrogen peroxide solution for disposal

e Sodium metabisulfite (Na2S20s5)

e Stir plate and stir bar

o Appropriate reaction vessel (e.g., beaker of sufficient size)

e Personal Protective Equipment (PPE): safety goggles, lab coat, and gloves
e Hydrogen peroxide test strips

e pH paper or pH meter

Procedure:

e Preparation: Don appropriate PPE. Conduct the procedure in a well-ventilated area or a
chemical fume hood. Place the hydrogen peroxide solution in the reaction vessel on a stir
plate and begin gentle stirring.

o Neutralization: Slowly and incrementally add a neutralizing agent such as sodium
metabisulfite to the hydrogen peroxide solution. Avoid rapid addition, which can cause
excessive heat generation and gas evolution.

e Monitoring: Observe the reaction. The release of oxygen gas (bubbling) is an indicator that
the neutralization is in progress.

 Verification: Use hydrogen peroxide test strips to monitor the concentration. Continue to add
the neutralizing agent until the test strips indicate that the hydrogen peroxide has been fully
neutralized.
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e pH Adjustment: Check the pH of the resulting solution. If necessary, adjust the pH to a
neutral range (typically between 6 and 8) as required by your local wastewater authority.

o Final Disposal: Once neutralization is confirmed and the pH is within the acceptable range,
the solution can typically be disposed of down the drain with plenty of water, subject to local
regulations.

Disposal Workflow for Hydrogen Peroxide-Based
ES-072
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Start: Identify ES-072 Waste

ES-072 (Hydrogen Peroxide) Waste Generated

Concentration Assessment

[ Determine H202 Concentration ]
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Final Disposition

Y
@ram with Copious Water (Check Local Regulations)

Arrange for EHS Pickup
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Start: Waste Generation

ES-072 (EGFR Inhibitor) Waste Generated

Waste Segrevgation

Segregate at Point of Generation

[Bulk Waste (>3% by weighta [Trace Waste (<3% by weightD [Contaminated Sharps]

4 J
Containerization
[Place in Black RCRA Container Glace in Yellow Chemo Containe) Place in Chemo Sharps ContaineD
4 Final Div;position A

Store in Secure Satellite Accumulation Area

Arrange for EHS Pickup and Disposal via Hazardous Waste Incineration

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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